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Compound of Interest

Compound Name: Isododecanol

Cat. No.: B1623501 Get Quote

Introduction

Isododecanol, also known as isodecyl alcohol or isolauryl alcohol, is a branched-chain fatty

alcohol with the chemical formula C12H26O.[1][2] Unlike its linear counterpart, n-dodecanol

(lauryl alcohol), the branching in isododecanol's structure significantly influences its physical

and chemical properties, making it a liquid at room temperature with a distinct sensory profile.

[1] This unique combination of properties makes isododecanol a versatile and valuable

ingredient in both the cosmetic and pharmaceutical industries, where it primarily functions as

an emollient, solvent, and viscosity modifier.

Role in Cosmetic Formulations

In cosmetic science, the sensory experience of a product is as crucial as its efficacy.

Isododecanol is utilized to enhance the aesthetics and performance of a wide range of

products.

Emollient: Fatty alcohols are known for their emollient properties, helping to soften and

smooth the skin by forming a protective layer that reduces moisture loss.[3][4][5]

Isododecanol provides these moisturizing benefits while offering a lightweight, non-greasy

skin feel, which is highly desirable in modern cosmetic formulations.

Solvent: Isododecanol acts as an effective solvent, capable of dissolving other ingredients,

including active compounds, fragrances, and pigments.[3][5] This ensures a homogenous

distribution of ingredients throughout the product for stable and consistent performance.
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Viscosity and Texture Modifier: It contributes to the desired texture and spreadability of

creams, lotions, and foundations.[3] As a co-emulsifier or stabilizer, it can influence the

viscosity of emulsions, ensuring the product has the right consistency for application.

Applications: Isododecanol is found in a variety of personal care products, including skin

creams, lotions, body butters, foundations, hair conditioners, and color cosmetics.

Role in Pharmaceutical Formulations

In pharmaceuticals, particularly in topical drug delivery, the vehicle or base of a formulation is

critical for both stability and therapeutic effectiveness.

Topical Excipient: Isododecanol serves as an excipient in topical formulations such as

creams, ointments, and gels.[6] Its primary role is to create a stable, aesthetically pleasing,

and easy-to-apply vehicle for the Active Pharmaceutical Ingredient (API).

Solubilizer for APIs: Many APIs have poor solubility, which can limit their efficacy in topical

applications. Isododecanol can act as a solubilizer, enhancing the concentration of the

dissolved API in the formulation. This is a crucial first step for the drug to be available for skin

penetration.[6]

Influence on Drug Delivery: The delivery of drugs through the skin is a complex process, with

the stratum corneum acting as the main barrier.[7][8][9] The components of the formulation

vehicle play a significant role in this process. While not classified as a primary penetration

enhancer, the solvent properties of isododecanol and its interactions with the lipid matrix of

the skin can influence the partitioning and diffusion of the API into the skin.

Data Presentation
Table 1: Physicochemical Properties of Isododecanol
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Property Value Reference

Molecular Formula C₁₂H₂₆O [1][2]

Molecular Weight 186.33 g/mol [1][2]

IUPAC Name 10-methylundecan-1-ol [2]

CAS Number 25428-98-2 / 20194-45-0 [2]

Appearance Colorless Liquid [1]

Boiling Point ~250.85 °C (estimate) [1]

Melting Point
Remains liquid at room

temperature
[1]

XLogP3 5.4 [2]

Table 2: Typical Sensory Profile of Isododecanol in a Formulation

Sensory Attribute Description

Appearance
Contributes to a smooth, homogenous product

texture.

Initial Feel
Provides a lubricious, silky feel upon first

contact.

Spreadability Spreads easily across the skin without dragging.

Absorbency
Moderate to fast absorption, leaving a non-tacky

feel.

After-feel
Leaves the skin feeling soft, smooth, and

conditioned with minimal residue.

Greasiness/Oiliness
Low, often described as a "dry" or "powdery"

emollient.
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Protocol 1: Evaluation of Emollient Efficacy (Skin Hydration and TEWL)

Objective: To quantify the moisturizing effect and impact on skin barrier function of a cream

containing isododecanol.

Materials:

Test formulation (e.g., O/W cream with 5% isododecanol).

Placebo formulation (same base without isododecanol).

Corneometer® for skin hydration measurement.

Tewameter® for Transepidermal Water Loss (TEWL) measurement.

Volunteer panel (n≥10) with dry to normal skin, having given informed consent.

Methodology:

Acclimatization: Panelists acclimatize for 20-30 minutes in a temperature and humidity-

controlled room (e.g., 21°C, 50% RH).

Site Demarcation: Two test sites of 2x2 cm are marked on the volar forearm of each panelist.

Baseline Measurement (T0): Baseline skin hydration (Corneometer®) and TEWL

(Tewameter®) are measured at both sites. Three readings are taken per site and averaged.

Product Application: A standardized amount (e.g., 2 mg/cm²) of the test formulation is applied

to one site and the placebo to the other. The application site is randomized.

Post-Application Measurements: Measurements are repeated at predefined time points,

such as 1 hour (T1), 2 hours (T2), and 4 hours (T4) after application.

Data Analysis: The percentage change in hydration and TEWL from baseline is calculated for

each time point. Statistical analysis (e.g., paired t-test) is performed to compare the effects of

the isododecanol formulation against the placebo.

Protocol 2: Descriptive Sensory Panel Analysis of a Cream Formulation
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Objective: To characterize and quantify the sensory attributes of a cream formulated with

isododecanol. This protocol is adapted from ASTM E1490-11 standards.[10][11]

Materials:

Test formulation (with isododecanol).

Control/Benchmark formulation(s).

Trained sensory panel (8-12 panelists).

Standardized application tools (e.g., spatulas).

Evaluation forms or software with defined sensory attributes and scales (e.g., 15-point

scale).

Methodology:

Panelist Training: Panelists are trained to identify and rate the intensity of specific sensory

attributes. This involves using reference standards for terms like "greasiness," "slipperiness,"

and "absorbency."

Sample Preparation: Samples are coded with random three-digit numbers and presented in

a monadic, sequential order to avoid bias. A standardized amount (e.g., 0.1 g) is provided for

evaluation.

Evaluation Procedure: Panelists follow a strict, timed procedure for evaluation:

Appearance Analysis (0-15 sec): Evaluate visual attributes like gloss, smoothness, and

integrity of shape.

Pick-up (15-30 sec): Evaluate tactile properties on the fingertip, such as firmness and

stickiness.

Rub-out (30-75 sec): Apply the product to a designated area on the forearm or back of the

hand. Evaluate attributes like spreadability, absorbency, and slipperiness during

application.
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After-feel (75-120 sec): Evaluate the feel of the skin after the product has been rubbed in,

assessing for stickiness, greasiness, oiliness, and soft finish.[10]

Data Collection: Panelists rate the intensity of each attribute on the provided scale.

Data Analysis: The data is compiled and statistically analyzed (e.g., using ANOVA and

Principal Component Analysis - PCA) to generate a sensory profile (spider web plot) for the

formulation and identify significant differences between samples.[12]

Protocol 3: Accelerated Stability Testing of an O/W Emulsion

Objective: To assess the physical stability of an oil-in-water (O/W) emulsion containing

isododecanol under accelerated conditions to predict its shelf-life.

Materials:

Test emulsion samples packaged in their intended final container and in an inert glass

container.

Temperature-controlled ovens/incubators (e.g., set to 40°C and 45°C).

Freezer (e.g., -10°C).

Viscometer, pH meter.

Centrifuge (optional).

Methodology:

Initial Analysis (T0): The initial characteristics of the emulsion are recorded:

Macroscopic: Appearance, color, odor, phase separation.

Physicochemical: pH, viscosity.

Storage Conditions: Samples are placed under various stress conditions:

Elevated Temperature: 40°C for 3 months.[13] This is a common accelerated test where 3

months at 40°C can represent approximately 2 years of shelf life at room temperature.
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Freeze-Thaw Cycles: Samples undergo 3-5 cycles of being frozen at -10°C for 24 hours,

followed by thawing at room temperature (25°C) for 24 hours.[14] This assesses stability

during transport and storage in fluctuating climates.

Time-Point Evaluations: Samples are evaluated at set intervals (e.g., 2 weeks, 1 month, 2

months, 3 months for the 40°C test; after each cycle for the freeze-thaw test).

Parameters for Evaluation: At each time point, the samples are checked for any changes in:

Physical Appearance: Creaming, sedimentation, coalescence, color change, odor change.

[15]

Physicochemical Properties: Significant shifts in pH or viscosity.[15]

Centrifuge Test (Optional): To quickly assess emulsion stability, a sample can be heated to

50°C and centrifuged at 3000 RPM for 30 minutes.[14] The sample is then inspected for any

signs of separation (creaming).[14]

Conclusion: The formulation is considered stable if it remains within the predefined

specifications for all parameters throughout the testing period.
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Caption: Logical relationship of Isododecanol's structure to its functions.
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Caption: Experimental workflow for emollient efficacy testing.
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Caption: Workflow for descriptive sensory panel analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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